Cas no 53970-67-5 (1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy-)
![1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy- structure](https://www.kuujia.com/scimg/cas/53970-67-5x500.png)
53970-67-5 structure
Product name:1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy-
1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy-
- 2,3-Dihydro-7-methoxy-1H-cyclopenta[b]quinolin-9-amine
- 7-methoxy-2,3-dihydro-1H-cyclopenta[b]quinolin-9-amine
- 4-22-00-05958 (Beilstein Handbook Reference)
- BRN 0162767
- DTXSID30202272
- 53970-67-5
- 1H-Cyclopenta(b)quinoline, 2,3-dihydro-9-amino-7-methoxy-
- 9-Amino-7-methoxy-2,3-dihydro-1H-cyclopenta(b)quinoline
- AKOS011477487
- CHEMBL5028475
-
- Inchi: InChI=1S/C13H14N2O/c1-16-8-5-6-12-10(7-8)13(14)9-3-2-4-11(9)15-12/h5-7H,2-4H2,1H3,(H2,14,15)
- InChI Key: JBZLIWVDIDZFCY-UHFFFAOYSA-N
- SMILES: COC1=CC2=C(C=C1)N=C3CCCC3=C2N
Computed Properties
- Exact Mass: 214.11072
- Monoisotopic Mass: 214.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.1Ų
- XLogP3: 2.1
Experimental Properties
- Density: 1.244
- Boiling Point: 428.6°C at 760 mmHg
- Flash Point: 213°C
- Refractive Index: 1.682
- PSA: 48.14
1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy- Related Literature
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Kai Chang,Duy Thanh Tran,Jingqiang Wang,Nam Hoon Kim J. Mater. Chem. A, 2022,10, 3102-3111
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Kazuaki Kawashima,Eigo Miyazaki,Masafumi Shimawaki,Yuki Inoue,Hiroki Mori,Noriko Takemura,Kazuo Takimiya Polym. Chem., 2013,4, 5224-5227
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Andrew J. M. Shaw,Robert Corbo,David J. D. Wilson,Jason L. Dutton Dalton Trans., 2015,44, 15083-15087
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Paula Toimil,Gerardo Prieto,José Miñones Jr,Félix Sarmiento Phys. Chem. Chem. Phys., 2010,12, 13323-13332
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Yue Zhang,Xiang-Yu Yin,Mingyue Zheng,Carolyn Moorlag,Jun Yang J. Mater. Chem. A, 2019,7, 6972-6984
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